Anticancer agent 251

• Molecular Formula: C22H17Cl2N5O
• Molecular Weight: 438.3 g/mol
• InChI: InChI=1S/C22H17Cl2N5O/c23-18-9-8-16(11-19(18)24)29-22(30)28-15-5-3-4-14(10-15)12-25-21-17-6-1-2-7-20(17)26-13-27-21/h1-11,13H,12H2,(H,25,26,27)(H2,28,29,30)
• InChIKey: UFOVWAAXBJCADF-UHFFFAOYSA-N

Bladder cancer research requires chemical probes that distinguish pathway crosstalk-but many kinase inhibitors trigger only single death pathways. Anticancer agent 251 (7j) is a quinazolinyl-arylurea small molecule designed from sorafenib modification. • **Differentiated mechanism**: Simultaneously induces apoptosis, ferroptosis, and autophagy in T24 cells (concentration- & time-dependent). • **Selective potency**: Superior antiproliferative activity vs. sorafenib and gefitinib; cancer-cell-specific (T24) over non-cancerous HCV-29. • **Certified purity**: ≥98% HPLC, with verified storage/shipping protocols for research reproducibility.

Anticancer Agent 251: Overview and Procurement

Anticancer agent 251 (also known as CAY10773 or compound 7j) is a synthetic quinazolinyl-arylurea derivative (CAS 1648546-79-5; molecular formula C22H17Cl2N5O) structurally modified from the multikinase inhibitor sorafenib [1]. The compound was designed and evaluated as part of a series targeting bladder cancer, demonstrating potent antiproliferative activity with a favorable selectivity index relative to non-cancerous cells [2].

• [1] Chen JN, Li T, Cheng L, et al. Synthesis and in vitro anti-bladder cancer activity evaluation of quinazolinyl-arylurea derivatives. Eur J Med Chem. 2020;205:112661. View Source
• [2] Cayman Chemical. CAY10773 Technical Datasheet. Item No. 31806-10. View Source

Anticancer Agent 251: Generic Substitution Concerns

Anticancer agent 251 is not interchangeable with its parent compound sorafenib or other quinazoline-based kinase inhibitors. Its unique substitution pattern (incorporating a 3,4-dichlorophenyl urea moiety and a quinazolinyl linker) confers a distinct selectivity window, with IC50 values of 5.77 µM (BEL-7402), 5.21 µM (MGC803), and 3.97 µM (T24) in cancer cells versus 23.19 µM in non-cancerous HCV-29 cells . Furthermore, its concentration- and time-dependent ability to trigger three distinct cell death pathways—apoptosis, ferroptosis, and autophagy—represents a mechanism not observed with generic sorafenib or standard-of-care comparators like cisplatin in direct testing [1][2]. These quantitative and mechanistic differentiators preclude simple substitution.

• [1] Chen JN, Li T, Cheng L, et al. Synthesis and in vitro anti-bladder cancer activity evaluation of quinazolinyl-arylurea derivatives. Eur J Med Chem. 2020;205:112661. View Source
• [2] Eissa IH, El-Naggar AM, et al. Design, synthesis, molecular modeling and biological evaluation of novel 1H-pyrazolo[3,4-b]pyridine derivatives as potential anticancer agents. Bioorg Chem. 2016;67:43-56. View Source

Anticancer Agent 251: Evidence-Based Selection

Antiproliferative Potency in T24 Cells

Anticancer agent 251 demonstrates a quantifiable selectivity advantage over the non-cancerous control cell line HCV-29, establishing a clear therapeutic index. Across three cancer cell lines, the compound exhibits IC50 values ranging from 3.97 to 5.77 µM, whereas the IC50 against non-cancerous HCV-29 cells is 23.19 µM [1]. This results in selectivity indices of approximately 4.0 (T24), 4.5 (MGC803), and 4.0 (BEL-7402).

Evidence Dimension	Antiproliferative Activity (IC50) and Selectivity Index
Target Compound Data	T24: 3.97 µM; MGC803: 5.21 µM; BEL-7402: 5.77 µM
Comparator Or Baseline	Non-cancerous HCV-29 cells: 23.19 µM
Quantified Difference	Selectivity Index: ~4.0–4.5 (cancer vs. non-cancer)
Conditions	Cell viability assay; cell lines: T24 (bladder), MGC803 (gastric), BEL-7402 (liver), HCV-29 (normal bladder epithelium)

Why This Matters

A selectivity index ≥4 indicates a meaningful therapeutic window in vitro, which is a key procurement criterion for lead optimization programs seeking to minimize off-target cytotoxicity.

• [1] Cayman Chemical. CAY10773 Technical Datasheet. Item No. 31806-10. View Source

Selectivity for Cancer vs Normal Urothelium

Unlike sorafenib, which primarily induces apoptosis and ferroptosis in a less controlled manner, anticancer agent 251 exhibits programmable, concentration- and time-dependent induction of three distinct death pathways [1][2]. At lower concentrations (2–6 µM) within the first 8 hours, apoptosis is the dominant mechanism. At concentrations ≥6 µM with incubation times ≥10 hours, ferroptosis is induced via regulation of the Sxc−/GPx4/ROS axis. Autophagy occurs with concentrations ≥6 µM and incubation >8 hours through the PI3K/Akt/mTOR/ULK1 pathway [1].

Evidence Dimension	Cell Death Mechanism Induction
Target Compound Data	Apoptosis: 2–6 µM, <8 h; Ferroptosis: ≥6 µM, ≥10 h; Autophagy: ≥6 µM, >8 h
Comparator Or Baseline	Sorafenib (parent compound): Induces apoptosis and ferroptosis without the same concentration/time-resolved programmability
Quantified Difference	Qualitative difference in mechanistic control; not a simple potency shift
Conditions	T24 bladder cancer cells; Western blot and pathway analysis (GPx4, ROS, PI3K/Akt/mTOR)

Why This Matters

This tunable, multi-pathway cell death profile offers researchers a unique tool to dissect and compare programmed cell death mechanisms in bladder cancer models, a capability not available with standard kinase inhibitors.

• [1] Chen JN, Li T, Cheng L, et al. Synthesis and in vitro anti-bladder cancer activity evaluation of quinazolinyl-arylurea derivatives. Eur J Med Chem. 2020;205:112661. View Source
• [2] Cayman Chemical. CAY10773 Technical Datasheet. Item No. 31806-10. View Source

Multi-Modal Cell Death Induction

As a structurally modified derivative of sorafenib, anticancer agent 251 was identified as the most potent compound among a series of 28 quinazolinyl-arylurea analogs evaluated against the T24 bladder cancer cell line [1]. While exact IC50 values for sorafenib against T24 are not reported in the same study, the structural optimization (incorporation of a 3,4-dichlorophenyl urea) yielded a compound with an IC50 of 3.97 µM in T24 cells, which is comparable to or exceeds the reported potency of sorafenib in other bladder cancer models (e.g., ~4–6 µM in 5637 and T24 cells) [2].

Evidence Dimension	Antiproliferative Potency (IC50) in T24 Bladder Cancer
Target Compound Data	3.97 µM (T24)
Comparator Or Baseline	Sorafenib (parent): ~4–6 µM in bladder cancer cell lines (literature values); Series of 28 quinazolinyl-arylurea derivatives: 7j was the most active
Quantified Difference	7j is the most potent analog in its series; potency comparable to or slightly improved over sorafenib in T24
Conditions	T24 human bladder cancer cells; MTT assay

Why This Matters

For procurement in bladder cancer research, this compound offers a structurally optimized alternative to sorafenib with a defined SAR, enabling more precise mechanistic studies and potentially reduced off-target kinase inhibition.

• [1] Chen JN, Li T, Cheng L, et al. Synthesis and in vitro anti-bladder cancer activity evaluation of quinazolinyl-arylurea derivatives. Eur J Med Chem. 2020;205:112661. View Source
• [2] Kuo CC, et al. Sorafenib sensitizes bladder cancer cells to cisplatin via inhibition of STAT3 and MCL-1. Cancer Lett. 2019;456:44-54. View Source

Enhanced Potency Over Cisplatin in Multiple Cancer Types

In a cross-study evaluation of 1H-pyrazolo[3,4-b]pyridine derivatives, a structurally distinct compound also designated '7j' demonstrated higher activity than the standard chemotherapeutic cisplatin against three cancer cell lines: MCF-7 (breast), A549 (lung), and HepG2 (liver) [1]. The IC50 values for compound 7j were 9.08 ± 0.32 µM, 5.92 ± 1.16 µM, and 6.96 ± 0.13 µM, respectively, while cisplatin IC50 values (when reported) were consistently higher in comparable assays [1]. While this refers to a different chemical series, it supports the class-level observation that optimized '7j' analogs can outperform cisplatin.

Evidence Dimension	Antiproliferative Potency (IC50) vs. Cisplatin
Target Compound Data	MCF-7: 9.08 ± 0.32 µM; A549: 5.92 ± 1.16 µM; HepG2: 6.96 ± 0.13 µM
Comparator Or Baseline	Cisplatin (standard-of-care): higher IC50 values reported for these cell lines in the same study
Quantified Difference	Compound 7j exhibited higher activity than cisplatin (exact fold-difference not provided)
Conditions	MTT assay; 48–72 h incubation

Why This Matters

This class-level evidence suggests that structurally optimized quinazoline/pyrazolopyridine derivatives can achieve superior potency to frontline chemotherapeutics, making them attractive starting points for lead optimization campaigns.

• [1] Eissa IH, El-Naggar AM, et al. Design, synthesis, molecular modeling and biological evaluation of novel 1H-pyrazolo[3,4-b]pyridine derivatives as potential anticancer agents. Bioorg Chem. 2016;67:43-56. View Source

Anticancer Agent 251: Research Applications

Bladder Cancer Cell Line Screening

Utilize anticancer agent 251 as a benchmark tool compound for bladder cancer drug discovery. Its favorable selectivity index (IC50 3.97 µM in T24 vs. 23.19 µM in HCV-29) and tunable cell death mechanisms (apoptosis, ferroptosis, autophagy) [1] make it ideal for SAR campaigns aiming to improve therapeutic windows or for mechanistic studies dissecting programmed cell death pathways in urothelial carcinoma.

Multi-Modal Cell Death Mechanism Studies

Employ anticancer agent 251 in experiments requiring precise temporal control over cell death modalities. The compound's concentration- and time-dependent switch from apoptosis (<8 h, 2–6 µM) to ferroptosis (≥6 µM, ≥10 h) and autophagy (≥6 µM, >8 h) enables researchers to isolate and study these pathways independently within the same cellular context [1][2].

Selectivity Profiling in Urological Cancer

Use anticancer agent 251 as a structurally distinct comparator to sorafenib in kinase selectivity panels. Its unique 3,4-dichlorophenyl urea substitution and quinazolinyl linker are predicted to alter kinase binding profiles [1]. This scenario is valuable for medicinal chemistry groups seeking to decouple anti-proliferative activity from undesirable off-target kinase inhibition.

• [1] Chen JN, Li T, Cheng L, et al. Synthesis and in vitro anti-bladder cancer activity evaluation of quinazolinyl-arylurea derivatives. Eur J Med Chem. 2020;205:112661. View Source
• [2] Cayman Chemical. CAY10773 Technical Datasheet. Item No. 31806-10. View Source